Cas no 638-45-9 (1-Iodohexane)
1-Iodohexane (C6H13I) is a halogenated alkane commonly used as an alkylating agent in organic synthesis. Its linear hexyl chain and iodine substituent make it a versatile intermediate for nucleophilic substitution reactions, particularly in the preparation of longer-chain alkyl derivatives. The compound exhibits moderate reactivity, offering a balance between stability and ease of reaction under controlled conditions. It is often employed in Grignard reagent formation, cross-coupling reactions, and as a precursor for pharmaceuticals and agrochemicals. 1-Iodohexane is preferred for its relatively high boiling point (180–181°C) and predictable reactivity, facilitating precise synthetic applications. Proper handling is required due to its light sensitivity and potential toxicity.
1-Iodohexane structure
Product Name:1-Iodohexane
CAS No:638-45-9
MF:C6H13I
MW:212.071894407272
MDL:MFCD00001102
CID:39370
PubChem ID:12527
Update Time:2025-05-28
1-Iodohexane Chemical and Physical Properties
Names and Identifiers
-
- 1-iodohexane
- 1-Iodohexane (stabilized with Copper chip)
- Hexyl Iodide
- 1-Hexyliodide
- 1-iodo-hexan
- 1-iodo-n-hexane
- 1-Jodhexan
- 6-iodohexane
- hexane,1-iodo
- Hexyljodid
- iodo hexane
- n-C6H13I
- N-HEXYL IODIDE
- n-iodohexane
- Hexyl Iodide (stabilized with Copper chip)
- Hexane, 1-iodo-
- 1-Hexyl iodide
- IODOHEXANE
- 1-iodo-hexane
- ANOOTOPTCJRUPK-UHFFFAOYSA-N
- n-hexyliodide
- iodo-hexane
- 1-iodanylhexane
- C6H13I
- 1 -iodohexane
- Hexane, iodo-
- 1-Iodo Hexane
- Hexane,1-iodo-
- PubChem3945
- 1-IODOHEPXANE
- DSSTox_CID_29298
- DSSTox_RID_83416
- DSSTox_GSID_49341
- ANOOTOPTCJRUPK-UHFFFAOYSA-
- CAS-638-45-9
- CS-0132388
- F20355
- 27F4BFU2DR
- DTXCID2029298
- AKOS000119807
- I0059
- FT-0607963
- EINECS 211-339-0
- 638-45-9
- NSC 9251
- DTXSID2049341
- UNII-27F4BFU2DR
- NCGC00260408-01
- CHEMBL3188734
- F8880-7919
- InChI=1/C6H13I/c1-2-3-4-5-6-7/h2-6H2,1H3
- J-802255
- 1-Iodohexane contains copper as stabilizer
- Tox21_202862
- VS-02954
- EINECS 247-034-4
- NS00035591
- NSC-9251
- NSC9251
- 1-Iodohexane, purum, >=97.0% (GC)
- MFCD00001102
- EN300-19977
- SY048510
- A834555
- 1-Iodohexane, contains copper as stabilizer, >=98%
- 25495-92-5
- SCHEMBL189651
- STL146577
- 1-Hexyl Iodide; 1-Iodo-n-hexane; Hexyl Iodide; NSC 9251; n-Hexyl Iodide;
- BBL011465
- 1-Iodohexane
-
- MDL： MFCD00001102
- Inchi： 1S/C6H13I/c1-2-3-4-5-6-7/h2-6H2,1H3
- InChI Key： ANOOTOPTCJRUPK-UHFFFAOYSA-N
- SMILES： ICCCCCC
- BRN： 505971
Computed Properties
- Exact Mass: 212.00600
- Monoisotopic Mass: 212.006193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 4
- Complexity: 27.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.437 g/mL at 25 °C(lit.)
- Melting Point: -75 ºC
- Boiling Point: 180°C(lit.)
- Flash Point: Fahrenheit: 141.8 ° f
Celsius: 61 ° c - Refractive Index: n20/D 1.492(lit.)
- PSA: 0.00000
- LogP: 3.00170
- Sensitiveness: Light Sensitive/Air Sensitive/Heat Sensitive
- Solubility: Insoluble in water.
1-Iodohexane Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H227-H315-H319-H411
- Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P403+P235-P501
- Hazardous Material transportation number：UN 3082 9/PG 3
- WGK Germany：2
- Hazard Category Code： 22-37/38-41-51/53
- Safety Instruction： S26-S36/37/39-S61
- FLUKA BRAND F CODES：8
- RTECS：MO3855000
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：III
- TSCA：Yes
- Risk Phrases：R22; R37/38; R41; R51/53
- Safety Term：S26;S36/37/39;S61
- Storage Condition：Store at 4°C,-4At ℃Store…Better
1-Iodohexane Customs Data
- HS CODE：29033080
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-Iodohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 238287-25G |
1-Iodohexane |
638-45-9 | 98% | 25g |
¥326.03 | 2023-12-09 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 238287-100G |
1-Iodohexane |
638-45-9 | 98% | 100g |
¥751.94 | 2023-12-09 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I838395-500g |
1-Iodohexane |
638-45-9 | >= 98 % | 500g |
2,699.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | I0059-100G |
1-Iodohexane (stabilized with Copper chip) |
638-45-9 | >97.0%(GC) | 100g |
¥990.00 | 2024-04-16 | |
| TRC | I706530-1g |
1-Iodohexane |
638-45-9 | 1g |
$ 138.00 | 2023-09-07 | ||
| TRC | I706530-10g |
1-Iodohexane |
638-45-9 | 10g |
$ 1068.00 | 2023-09-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157578-500g |
1-Iodohexane |
638-45-9 | >97.0%(GC) | 500g |
¥1484.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157578-25G |
1-Iodohexane |
638-45-9 | >97.0%(GC) | 25g |
¥116.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157578-5g |
1-Iodohexane |
638-45-9 | >97.0%(GC) | 5g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I157578-100G |
1-Iodohexane |
638-45-9 | >97.0%(GC) | 100g |
¥371.90 | 2023-09-02 |
1-Iodohexane Related Literature
-
Benay Akyon,Molly McLaughlin,Felipe Hernández,Jens Blotevogel,Kyle Bibby Environ. Sci.: Processes Impacts 2019 21 279
-
2. Modelling thermodynamic properties of iodoalkane + alkane systems using group contribution modelsJosefa García,Enriqueta R. López,Luis Lugo,Josefa Fernández Phys. Chem. Chem. Phys. 2001 3 5006
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Giovanni Bottari,Ma ángeles Herranz,Leonie Wibmer,Michel Volland,Laura Rodríguez-Pérez,Dirk M. Guldi,Andreas Hirsch,Nazario Martín,Francis D'Souza,Tomás Torres Chem. Soc. Rev. 2017 46 4464
-
4. Kinetics and mechanism of the quaternization of poly(4-vinyl pyridine) with alkyl iodidesErnest A. Boucher,Ezatollah Khosravi-Babadi J. Chem. Soc. Faraday Trans. 1 1983 79 1951
-
Azin Babaei,Kasparas Rakstys,Simon Guelen,Vahid Fallah Hamidabadi,Maria-Grazia La-Placa,Laura Martínez-Sarti,Michele Sessolo,Huckaba Aron Joel,Olivier P. M. Gaudin,Vincent Schanen,Mohammad Khaja Nazeeruddin,Henk J. Bolink RSC Adv. 2018 8 35719
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
- Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
- Solvents and Organic Chemicals Organic Compounds Organic Halides
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
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